Cas no 1206988-50-2 (4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide
• CAS No: 1206988-50-2
• MF: C₂₂H₁₈N₂O₄
• MW: 374.389325618744
• CID: 5872007
• PubChem ID: 45505644
• Update Time: 2025-08-04

4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-(3-quinolin-8-yloxypropyl)chromene-2-carboxamide
• 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide
• AKOS024526520
• 1206988-50-2
• F5875-0185
• SR-01000925921-1
• SR-01000925921
• VU0527185-1
• 4-oxo-N-(3-(quinolin-8-yloxy)propyl)-4H-chromene-2-carboxamide

• Inchi： 1S/C22H18N2O4/c25-17-14-20(28-18-9-2-1-8-16(17)18)22(26)24-12-5-13-27-19-10-3-6-15-7-4-11-23-21(15)19/h1-4,6-11,14H,5,12-13H2,(H,24,26)
• InChI Key： GWZDADZHEZHOCI-UHFFFAOYSA-N
• SMILES： C1(C(NCCCOC2=C3C(=CC=C2)C=CC=N3)=O)OC2=C(C=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 374.12665706g/mol
• Monoisotopic Mass: 374.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.5Ų

Additional information on 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide

Comprehensive Overview of 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide (CAS No. 1206988-50-2)

4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide (CAS No. 1206988-50-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique chromene-carboxamide and quinoline structural motifs, exhibits potential biological activities, making it a subject of ongoing research. Below, we delve into its chemical properties, applications, and relevance in contemporary scientific discussions.

The molecular structure of 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide combines a 4H-chromene-2-carboxamide core with a quinolin-8-yloxy side chain. This hybrid architecture is designed to enhance binding affinity and selectivity toward specific biological targets. Researchers are particularly interested in its potential as a kinase inhibitor, given the prominence of quinoline derivatives in anticancer and anti-inflammatory therapies.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide aligns with this trend, as its structural features suggest possible interactions with key enzymes involved in cell signaling pathways. This has led to its inclusion in high-throughput screening programs aimed at identifying novel drug candidates.

From a synthetic chemistry perspective, the preparation of 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide involves multi-step organic reactions, including condensation and amide coupling. The CAS No. 1206988-50-2 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Its purity and stability are critical for reproducible experimental results, emphasizing the need for rigorous quality control in its synthesis.

Beyond its potential therapeutic applications, 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide is also studied for its physicochemical properties. Researchers investigate its solubility, partition coefficient (LogP), and metabolic stability to assess its suitability as a lead compound. These studies are essential for optimizing bioavailability and minimizing off-target effects in preclinical development.

The growing interest in heterocyclic compounds like 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide reflects broader trends in pharmaceutical research. For instance, the rise of AI-driven drug discovery has accelerated the identification of structurally diverse molecules with potential bioactivity. This compound's quinoline-chromene hybrid scaffold exemplifies the innovative strategies employed to address unmet medical needs.

In addition to its scientific significance, CAS No. 1206988-50-2 is frequently searched in academic and industrial databases, highlighting its relevance in current research. Common queries include its synthetic routes, biological targets, and commercial availability. Addressing these questions enhances the compound's visibility and fosters collaboration among researchers.

To summarize, 4-oxo-N-[3-(quinolin-8-yloxy)propyl]-4H-chromene-2-carboxamide represents a promising candidate in the exploration of new bioactive molecules. Its dual chromene and quinoline functionalities offer a versatile platform for further chemical modifications and biological evaluations. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.